Cas no 45676-69-5 (5-methyl-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-methyl-1,3-oxazole-2-carboxylic acid
• CAS No: 45676-69-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD09835087
• CID: 55692
• PubChem ID: 22646753
• Update Time: 2025-09-18

5-methyl-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyloxazole-2-carboxylic acid
• 2-Oxazolecarboxylic acid, 5-methyl-
• 5-methyl-1,3-oxazole-2-carboxylic acid
• 2-Oxazolecarboxylicacid,5-methyl
• 5-methyl-2-oxazolecarboxylic acid
• 5-Methyl-oxazole-2-carboxylic acid
• FT-0766443
• CS-0183606
• BS-32457
• A826873
• AKOS006327077
• AMY2485
• SCHEMBL16930689
• MFCD09835087
• 5-Methyloxazole-2-carboxylic acid 45676-69-5
• 45676-69-5
• EN300-218904
• 5-METHYLOXAZOLE-2-CARBOXYLICACID
• 2-Oxazolecarboxylicacid, 5-methyl-
• DTXSID60627297
• AB53258
• G62746
• DB-009208

• MDL： MFCD09835087
• Inchi： 1S/C5H5NO3/c1-3-2-6-4(9-3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： ODPPPGVWSBDXFN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 288.4±33.0 °C at 760 mmHg
• Flash Point: 128.2±25.4 °C
• Refractive Index: 1.514
• PSA: 63.33000
• LogP: 0.68120
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-methyl-1,3-oxazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles